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Compound of Interest

Compound Name: CDK19 Probe 1

Cat. No.: B12376518

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical reagents is a cornerstone of laboratory safety and
environmental stewardship. This guide provides essential, step-by-step procedures for the
proper disposal of CDK19 Probe 1, a small molecule inhibitor used in cancer research.
Adherence to these protocols is critical for ensuring the safety of laboratory personnel and
maintaining compliance with regulatory standards.

Immediate Safety and Handling Protocols

Before proceeding with the disposal of CDK19 Probe 1, it is imperative to consult the
manufacturer-provided Safety Data Sheet (SDS) for specific handling and safety information. In
the absence of an SDS, the following general precautions for handling potent small molecule
inhibitors should be observed.

Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Standard laboratory coat to protect from
Lab Coat
splashes.

Resoi Use in a well-ventilated area, preferably within a
espiratory .
chemical fume hood.

Step-by-Step Disposal Protocol for CDK19 Probe 1

The disposal of CDK19 Probe 1 and any materials contaminated with it must be managed as
hazardous chemical waste. Under no circumstances should this chemical be disposed of down
the drain or in the regular trash[1][2].

1. Waste ldentification and Classification:

e All unused or leftover CDK19 Probe 1, in both pure (solid) and solution form, must be
classified as hazardous chemical waste[3].

» All materials that have come into direct contact with the probe, such as pipette tips, tubes,
vials, and gloves, are also to be considered hazardous waste and disposed of accordingly[3]

[4].
2. Waste Segregation and Collection:

» Designated Waste Containers: All CDK19 Probe 1 waste must be collected in a designated,
leak-proof hazardous waste container that is chemically compatible with the compound and
any solvents used.

» Solid Waste: Collect contaminated solid waste (e.g., gloves, pipette tips, paper towels) in a
separate, clearly labeled hazardous waste container lined with a plastic bag.
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Liquid Waste: Solutions containing CDK19 Probe 1 should be collected in a designated
liquid hazardous waste container. Do not mix with incompatible waste streams. For instance,
halogenated and non-halogenated solvents should generally be segregated.

Sharps: Needles, syringes, or other sharps contaminated with CDK19 Probe 1 must be
disposed of in a puncture-resistant sharps container that is also labeled as hazardous
chemical waste.

. Labeling and Documentation:
Affix a hazardous waste label to the container as soon as the first item of waste is added.
The label must include:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "CDK19 Probe 1" (avoid abbreviations).

[¢]

The approximate concentration and solvent if it is a liquid waste.

[e]

The date the waste was first added (accumulation start date).
. Storage of Waste:

Store the sealed waste container in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory.

The SAA should be away from general lab traffic and, for liquids, should have secondary
containment to contain any potential spills.

Ensure the storage area is well-ventilated.
. Empty Container Disposal:
The original CDK19 Probe 1 container is considered hazardous waste even when empty.

To be considered non-hazardous, the container must be triple-rinsed with a suitable solvent.
This rinsate must be collected and disposed of as liquid hazardous waste.
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« After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for non-hazardous glass or plastic waste.

6. Scheduling Waste Pickup:

e Once the waste container is full or has been in storage for the maximum allowable time per
institutional policy (e.g., six months), schedule a pickup with your institution's Environmental
Health and Safety (EHS) or hazardous waste management office.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of CDK19 Probe 1.
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Disclaimer: The information provided is based on general laboratory safety and hazardous
waste disposal guidelines. It is not a substitute for the specific protocols and regulations of your
institution or the information provided in the manufacturer's Safety Data Sheet (SDS). Always
prioritize your local EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 2. benchchem.com [benchchem.com]
e 3. benchchem.com [benchchem.com]
e 4. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of CDK19 Probe 1: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376518#cdk19-probe-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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